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Compound of Interest

Compound Name: Sodium Tartrate

CAS No.: 868-18-8

Cat. No.: B105223

Get Quote

Executive Summary: Operational Status
Hazard Classification:Non-Hazardous (GHS/OSHA/CLP) RCRA Status: Not Listed (Neither P-

list nor U-list) Disposal Method: Sanitary Sewer (Aqueous, specific conditions) or Solid Waste

(Landfill, subject to local rules).

Sodium Tartrate (Disodium tartrate dihydrate) is a stable, non-toxic salt commonly used as a

primary standard in Karl Fischer titration and as a food additive (E335). While chemically

benign, its disposal in laboratory settings requires strict adherence to Good Laboratory Practice

(GLP) to prevent infrastructure damage (clogs) and biological oxygen demand (BOD) spikes in

wastewater systems.

Critical Directive: Always cross-reference this guide with your institution's specific Chemical

Hygiene Plan (CHP). Local municipal codes often supersede general safety data.

Chemical Profile & Risk Assessment
Before initiating disposal, verify the material's integrity.[1] Sodium tartrate is generally stable

but can react with strong oxidizers.[2][3]
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Table 1: Physicochemical Properties Relevant to
Disposal

Parameter Value Implications for Disposal

CAS Number
868-18-8 (Anhydrous)6106-24-

7 (Dihydrate)
Use for inventory verification.

pH (5% Solution) 7.0 – 9.0

Neutral/Slightly Basic.

Generally requires no

neutralization before drain

disposal.

Water Solubility ~290 g/L (20°C)
High. Excellent candidate for

aqueous disposal.

Stability Stable
Hygroscopic. Keep containers

closed to prevent clumping.

Incompatibilities Strong Oxidizers, Strong Acids

Do not mix in waste streams

containing nitrates or

permanganates.

Toxicity (LD50) > 5000 mg/kg (Oral, Rat)*
Low acute toxicity. Not a

marine pollutant.

*Data estimated based on Tartaric Acid/Sodium salts safety profiles. [1, 2]

Pre-Disposal Decision Logic
Effective waste management relies on accurate characterization. Use the following logic flow to

determine the correct disposal route.
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Waste Assessment:
Sodium Tartrate

Physical State?

Is it Contaminated?
(e.g., Heavy Metals, Solvents)

Solid or Liquid

Quantity > 1 kg?

No (Pure/Inert)

Segregate into
Hazardous Waste Stream

Yes (Toxic/Haz)

Yes (Large Batch)

Solid Waste / Trash
(Double Bagged)

Solid (If permitted by EHS)
Dissolve in Water

(Create 5-10% Soln)

No (< 1 kg)

Sanitary Sewer Disposal
(Protocol A)

Aqueous Solution

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal pathway. Note that "Large

Batch" definitions vary by institution but generally exceed 1kg.

Detailed Disposal Protocols
Protocol A: Aqueous Disposal (Sanitary Sewer)
Applicability: Pure sodium tartrate solutions or small quantities of solid dissolved in water.

Prerequisite: Verify your facility permits "drain disposal of non-hazardous salts."
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Dilution: Ensure the concentration is below 10% (w/v). While solubility is high, thick slurries

can clog P-traps.

Flow Rate: Turn on the cold water tap to a moderate flow.

Discharge: Slowly pour the solution into the drain stream.

Why? Simultaneous dilution prevents local high-salinity pockets that could corrode older

plumbing [3].

Flushing: Continue running water for 2-5 minutes after the container is empty.

Mechanism:[4][5] This ensures the salt is fully flushed from the building's trap system and

enters the main sewer line, mitigating any potential for recrystallization in the pipes.

Protocol B: Solid Waste Disposal
Applicability: Expired dry reagents or spill cleanup residues (uncontaminated).

Containerization: Place the solid material in a compatible container (polyethylene or glass).

Labeling: Label as "Non-Hazardous Waste – Sodium Tartrate."

Disposal:

Option 1 (Standard): Place in the laboratory's non-hazardous chemical waste stream for

EHS pickup.

Option 2 (Municipal): If local regulations permit, small quantities (<500g) can often be

double-bagged and placed in regular trash. Note: Never discard loose chemicals directly

into trash bins.

Protocol C: Spill Response (Emergency Procedure)
Scenario: Dry powder spill on bench or floor.

PPE: Don safety glasses, lab coat, and nitrile gloves. (Respiratory protection is rarely

needed unless dust is significant).
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Containment: Do not dry sweep vigorously; this creates dust.

Cleanup:

Method: Dampen a paper towel or spill pad with water and wipe up the powder.

Alternatively, cover with wet paper towels and scoop up.[6]

Reasoning: Moisture suppresses dust generation and initiates dissolution [4].

Final Wash: Wipe the area with water.[1][3][5] No neutralization is necessary (pH is near

neutral).

Regulatory & Compliance Framework
United States (RCRA/EPA)
Sodium Tartrate is not a listed hazardous waste under 40 CFR 261.33 (P or U lists).

Characteristic Waste: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity

(D003), or Toxicity (D004) [5].

Drain Disposal: Permissible under 40 CFR 403.5 provided it does not cause pass-through or

interference at the POTW (Publicly Owned Treatment Works). Its high biodegradability

means it is readily treated, but massive slugs can spike BOD.

European Union (REACH/CLP)
Classification: Not classified as hazardous under Regulation (EC) No 1272/2008.[7]

Disposal: Must comply with Directive 2008/98/EC on waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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